2-(ethylthio)-4-isobutyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-ethylsulfanyl-4-(2-methylpropyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C16H22N2OS/c1-4-20-16-12(9-17)11(8-10(2)3)15-13(18-16)6-5-7-14(15)19/h10-11,18H,4-8H2,1-3H3
• InChI Key: KUSDFDSYILOIIF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(C2=C(N1)CCCC2=O)CC(C)C)C#N
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol
• Solubility: 41.9 [ug/mL] (The mean of the results at pH 7.4)

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